Cas no 1270324-16-7 (2-amino-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-amino-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid
• CAS No: 1270324-16-7
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 6237419
• PubChem ID: 77128990
• Update Time: 2025-10-30

2-amino-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid
• EN300-1937818
• DTXSID901191598
• 1270324-16-7
• 2-amino-2-[2-methoxy-5-(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid, alpha-amino-2-methoxy-5-(trifluoromethyl)-

• Inchi： 1S/C10H10F3NO3/c1-17-7-3-2-5(10(11,12)13)4-6(7)8(14)9(15)16/h2-4,8H,14H2,1H3,(H,15,16)
• InChI Key： AEJLSRQCRGXNNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C(=O)O)N)OC)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-2-2-methoxy-5-(trifluoromethyl)phenylacetic acid

Professional Introduction to 2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic Acid (CAS No. 1270324-16-7)

2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid, with the CAS number 1270324-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group, a methoxy-substituted phenyl ring, and a trifluoromethyl moiety. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for various scientific investigations.

The< strong>amino group in this compound plays a crucial role in its reactivity and interaction with biological targets. Amino acids are the building blocks of proteins, and compounds containing amino groups are often involved in enzymatic reactions and signaling pathways. The presence of an amino group in 2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid suggests that it may participate in similar biological processes, potentially influencing protein synthesis or modifying enzyme activity.

The< strong>phenyl ring substituted with methoxy and trifluoromethyl groups is another key feature of this compound. The methoxy group (–OCH₃) introduces a polar, hydrophilic region, which can enhance solubility and interactions with biological molecules. On the other hand, the trifluoromethyl group (–CF₃) is known for its ability to modulate electronic properties and metabolic stability. This combination of substituents can significantly affect the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent research in medicinal chemistry has highlighted the importance of< strong>trifluoromethyl-containing compounds due to their enhanced binding affinity and metabolic stability. The trifluoromethyl group can increase the lipophilicity of a molecule, improving its ability to cross cell membranes and interact with target proteins. Additionally, it can protect the molecule from rapid degradation by enzymes, thereby extending its biological activity. These properties make trifluoromethyl-substituted compounds valuable candidates for drug development.

In the context of< strong>2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid, the combination of these structural elements suggests potential applications in various therapeutic areas. For instance, the compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory responses or cancer progression. The methoxy-substituted phenyl ring could also influence interactions with transcription factors or signaling pathways relevant to neurological disorders.

The< strong>CAS number 1270324-16-7 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity. The CAS registry system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society (ACS), and it provides comprehensive information on chemical substances, including their synthesis, properties, and applications.

Current advancements in computational chemistry have enabled more efficient screening of potential drug candidates like< strong>2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level, providing insights into its potential efficacy and safety profiles. These computational methods are often combined with experimental validation to accelerate the drug discovery process.

The< strong>pharmaceutical industry continues to invest heavily in research aimed at developing novel therapeutic agents. Compounds like 2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid represent promising leads that could lead to new treatments for various diseases. Researchers are exploring their potential use in oncology, immunology, and neurology, among other fields. The unique structural features of this compound make it an attractive candidate for further investigation.

In conclusion, 2-amino-2-(2-methoxy-5-(trifluoromethyl)phenyl)acetic acid (CAS No. 1270324-16-7) is a multifaceted organic compound with significant potential in pharmaceutical research. Its structural composition, including an amino group, methoxy-substituted phenyl ring, and trifluoromethyl moiety, contributes to its distinctive chemical properties and biological activities. Ongoing research efforts are expected to uncover new applications for this compound in medicine and biotechnology.